N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H20N4O2S/c1-11-5-6-13(9-12(11)2)22(20,21)17-10-14-16-8-7-15(18-14)19(3)4/h5-9,17H,10H2,1-4H3
• InChI Key: UQFHNSJONXJSOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=NC=CC(=N2)N(C)C)C
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3,4-dimethylbenzenesulfonamide, also known as DMS-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Structural Analysis and Spectroscopic Studies

Comprehensive theoretical and experimental studies on similar sulfamethazine Schiff-base compounds reveal insights into their molecular structure, vibrational frequencies, and electronic structures. For instance, Mansour and Ghani (2013) conducted a detailed investigation using DFT/B3LYP and HF methods, alongside experimental techniques like FTIR, NMR, and UV-Vis spectroscopy. This research highlighted the molecule's stability, arising from hyperconjugative interactions and intramolecular hydrogen bonding, establishing a foundation for further application-specific studies (Mansour & Ghani, 2013).

Synthetic Methodologies for Novel Compounds

The chemical serves as a building block for synthesizing a wide range of novel compounds with potential pharmacological activities. Khodairy, Ali, and El-wassimy (2016) demonstrated its versatility by synthesizing novel triazepines, pyrimidines, and azoles, showcasing its utility in creating compounds with antifungal activities (Khodairy, Ali, & El-wassimy, 2016).

Biological Activities and Pharmaceutical Applications

Significant research has focused on the biological activities of derivatives of this compound, with studies exploring their potential as histone deacetylase inhibitors for cancer therapy. Zhou et al. (2008) described the synthesis and biological evaluation of a derivative showing selective inhibition of HDACs 1-3 and 11, indicating its promise as an anticancer drug (Zhou et al., 2008). Additionally, compounds derived from this chemical have shown anti-HIV activity, further underscoring its potential in medicinal chemistry (Brzozowski & Sa̧czewski, 2007).

Advanced Materials and Molecular Electronics

Research extends into the domain of advanced materials, where derivatives of this compound are investigated for their nonlinear optical properties and potential in molecular electronics. Li et al. (2012) synthesized and characterized thienyl-substituted pyridinium salts derived from similar sulfonamide compounds, highlighting their promising nonlinear optical properties for applications in photonic and electronic devices (Li et al., 2012).